Cas no 229621-21-0 (3,4-Bis-(methanethiosulfonylmethyl)-2,2,5,5-tetramethyl-2,5-dihydro-1H-pyrrol-1-yloxy Radical)

• Product name: 3,4-Bis-(methanethiosulfonylmethyl)-2,2,5,5-tetramethyl-2,5-dihydro-1H-pyrrol-1-yloxy Radical
• CAS No: 229621-21-0
• MF: C₁₂H₂₂NO₅S₄
• MW: 388.566778659821
• CID: 245225
• PubChem ID: 15472765

3,4-Bis-(methanethiosulfonylmethyl)-2,2,5,5-tetramethyl-2,5-dihydro-1H-pyrrol-1-yloxy Radical Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrol-1-yloxy,2,5-dihydro-2,2,5,5-tetramethyl-3,4-bis[[(methylsulfonyl)thio]methyl]- (9CI)
• 3,4-Bis-(methanethiosulfonylmethyl)-2,2,5,5-tetramethyl-2,5-dihydro-1H-pyrrol-1-yloxy Radical
• 3,4-Bis-(methanethiosulfonyl-methyl)-2,2,5,5-tetramethyl-2,5-dihydro-1H-pyrrol-1-yloxy Radical
• HO-1944
• DTXSID401105346
• J-014922
• 1076199-14-8
• 1-hydroxy-2,2,5,5-tetramethyl-3,4-bis(methylsulfonylsulfanylmethyl)pyrrole
• AKOS030255373
• PD195310
• 229621-21-0
• 3,4-bis[(methanesulfonylsulfanyl)methyl]-2,2,5,5-tetramethylpyrrol-1-yloxidanyl
• DB-216125
• Methanesulfonothioic acid, S1,S1a(2)-[(2,5-dihydro-1-hydroxy-2,2,5,5-tetramethyl-1H-pyrrole-3,4-diyl)bis(methylene)] ester
• 1H-Pyrrol-1-yloxy, 2,5-dihydro-2,2,5,5-tetramethyl-3,4-bis[[(methylsulfonyl)thio]methyl]-
• DTXSID601123150

• Inchi： 1S/C12H22NO5S4/c1-11(2)9(7-19-21(5,15)16)10(8-20-22(6,17)18)12(3,4)13(11)14/h7-8H2,1-6H3
• InChI Key： DOHSEZLMLUMFEE-UHFFFAOYSA-N
• SMILES： C1(CSS(C)(=O)=O)C(C)(C)N(C(C)(C)C=1CSS(C)(=O)=O)[O] |^1:21|

Computed Properties

• Exact Mass: 388.03800
• Monoisotopic Mass: 389.04590753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 159Ų

Experimental Properties

• Density: 1.352
• Melting Point: 119-121°C
• Boiling Point: 579.5°C at 760 mmHg
• Flash Point: 304.2°C
• Refractive Index: 1.567
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• PSA: 138.88000
• LogP: 3.98640

3,4-Bis-(methanethiosulfonylmethyl)-2,2,5,5-tetramethyl-2,5-dihydro-1H-pyrrol-1-yloxy Radical Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer

Additional information on 3,4-Bis-(methanethiosulfonylmethyl)-2,2,5,5-tetramethyl-2,5-dihydro-1H-pyrrol-1-yloxy Radical

Recent Advances in the Study of 3,4-Bis-(methanethiosulfonylmethyl)-2,2,5,5-tetramethyl-2,5-dihydro-1H-pyrrol-1-yloxy Radical (CAS: 229621-21-0)

The compound 3,4-Bis-(methanethiosulfonylmethyl)-2,2,5,5-tetramethyl-2,5-dihydro-1H-pyrrol-1-yloxy Radical (CAS: 229621-21-0) has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and medicinal research. This nitroxide radical, characterized by its stable free radical nature, has been extensively studied for its role in spin labeling, redox reactions, and as a potential therapeutic agent. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, applications, and future prospects.

Recent studies have focused on the synthesis and optimization of 3,4-Bis-(methanethiosulfonylmethyl)-2,2,5,5-tetramethyl-2,5-dihydro-1H-pyrrol-1-yloxy Radical. Advances in synthetic methodologies have enabled the production of this compound with higher purity and yield, which is critical for its application in sensitive biochemical assays. Researchers have also explored its stability under various physiological conditions, demonstrating its robustness in biological environments. These improvements have paved the way for its use in more complex biological systems.

One of the most promising applications of this compound is in the field of spin labeling for electron paramagnetic resonance (EPR) spectroscopy. Its stable radical nature makes it an ideal candidate for studying protein dynamics, membrane interactions, and other biological processes at the molecular level. Recent publications have highlighted its use in mapping protein-protein interactions and conformational changes, providing insights that were previously unattainable with other labeling techniques. The compound's ability to form disulfide bonds with cysteine residues further enhances its utility in site-directed spin labeling.

In addition to its role in EPR spectroscopy, 3,4-Bis-(methanethiosulfonylmethyl)-2,2,5,5-tetramethyl-2,5-dihydro-1H-pyrrol-1-yloxy Radical has shown potential as a redox-active agent. Its ability to participate in electron transfer reactions has been exploited in the development of novel therapeutic strategies, particularly in targeting oxidative stress-related diseases. Recent in vitro and in vivo studies have demonstrated its efficacy in scavenging reactive oxygen species (ROS) and protecting cells from oxidative damage. These findings suggest its potential as a therapeutic agent for conditions such as neurodegenerative diseases and cancer.

Despite these advancements, challenges remain in the widespread adoption of this compound. Issues such as its solubility in aqueous solutions and potential toxicity at higher concentrations need to be addressed. Ongoing research is focused on modifying the compound's structure to improve its pharmacokinetic properties while retaining its beneficial characteristics. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and unlock its full potential.

In conclusion, 3,4-Bis-(methanethiosulfonylmethyl)-2,2,5,5-tetramethyl-2,5-dihydro-1H-pyrrol-1-yloxy Radical (CAS: 229621-21-0) represents a versatile tool in chemical biology and medicinal research. Its applications in spin labeling, redox chemistry, and therapeutics continue to expand, driven by recent advancements in synthesis and characterization. Future research should focus on addressing its limitations and exploring new avenues for its use, ensuring its place as a valuable asset in the scientific community.